N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide

• IUPAC Name: N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide
• InChI: InChI=1S/C10H14N6O/c1-11-8(17)3-5-15(2)9-10-14-13-7-16(10)6-4-12-9/h4,6-7H,3,5H2,1-2H3,(H,11,17)
• InChI Key: ZOQGDLVEAGONGV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCN(C)C1=NC=CN2C1=NN=C2
• Molecular Formula: C10H14N6O
• Molecular Weight: 234.26 g/mol

Description

N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide is a compound that belongs to the class of triazolopyrazine derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide makes it a valuable subject of study in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide typically involves the following steps:

Formation of the Triazolopyrazine Core: The triazolopyrazine core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

N-Methylation:

Amidation: The final step involves the formation of the propanamide moiety through the reaction of the intermediate with propanoyl chloride or a similar reagent under appropriate conditions.

Industrial Production Methods

Industrial production of N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of continuous flow reactors, automated synthesis, and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or alkyl groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, or alcohols, often under basic or neutral conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce amine or alcohol derivatives .

Scientific Research Applications

N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential antimicrobial and antiviral activities, making it a candidate for the development of new antibiotics and antiviral drugs.

Medicine: Research is ongoing to explore its anticancer properties and its potential use in cancer therapy.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes or receptors, leading to the disruption of cellular processes in microorganisms or cancer cells . The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

[1,2,4]Triazolo[4,3-a]quinoxaline: Known for its antimicrobial and antiviral activities.

[1,2,4]Triazolo[4,3-a]pyrazine: Exhibits similar biological activities and is used in similar research applications.

[1,2,4]Triazolo[4,3-a]pyrimidine: Another compound with notable biological activities, including anticancer properties.

Uniqueness

N-methyl-3-[methyl([1,2,4]triazolo[4,3-a]pyrazin-8-yl)amino]propanamide is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity. Its N-methyl and propanamide groups contribute to its unique properties compared to other triazolopyrazine derivatives .